Cas no 871224-68-9 ((S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate)

• Product Name: (S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate
• CAS No: 871224-68-9
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• MDL: MFCD11113021
• CID: 1024428
• PubChem ID: 57354974
• Update Time: 2025-06-09

(S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate
• (S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfote
• [(1S)-2-(methylamino)-2-oxo-1-phenylethyl] 4-methylbenzenesulfonate
• (αS)-N-Methyl-α-[[(4-methylphenyl)sulfonyl]oxy]benzeneacetamide (ACI)
• Toluene-4-sulfonic acid (S)-α-(methylcarbamoyl)phenylmethyl ester
• Toluene-4-sulfonic acid [(S)-1-(methylcarbamoyl)-1-phenylmethyl] ester
• (S)-2-(Methylamino)-2-oxo-1-phenylethyl4-methylbenzenesulfonate
• toluene-4-sulfonic acid (S)-methylcarbamoyl-phenyl-methyl ester
• SCHEMBL584605
• DB-358448
• 871224-68-9
• 4-Methylbenzenesulfonic acid 2-(methylamino)-2-oxo-1(s)-phenylethyl ester
• ZXULXMJUEFTWLC-HNNXBMFYSA-N
• (s)-toluene-4-sulfonic acid methylcarbamoyl-phenyl-methyl ester
• AKOS015999909
• DTXSID80722814
• (1S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzene-1-sulfonate

• MDL： MFCD11113021
• Inchi： 1S/C16H17NO4S/c1-12-8-10-14(11-9-12)22(19,20)21-15(16(18)17-2)13-6-4-3-5-7-13/h3-11,15H,1-2H3,(H,17,18)/t15-/m0/s1
• InChI Key： ZXULXMJUEFTWLC-HNNXBMFYSA-N
• SMILES： [C@H](C1C=CC=CC=1)(C(=O)NC)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.08800
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 84.34000
• LogP: 4.10870

Additional information on (S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate

Comprehensive Overview of (S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate (CAS No. 871224-68-9)

(S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate, also known by its CAS number 871224-68-9, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of phenylalanine, specifically modified to include a methylamino group and a tosylate (4-methylbenzenesulfonate) moiety. Its unique structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chiral center in (S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate is crucial for its biological activity and selectivity. The (S) configuration ensures that the compound interacts with specific biological targets, enhancing its therapeutic potential. This chiral nature is particularly important in the development of enantiomerically pure drugs, where one enantiomer may exhibit desired pharmacological effects while the other may be inactive or even harmful.

Recent studies have highlighted the importance of (S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate in the synthesis of novel pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as an effective intermediate in the synthesis of a new class of antiviral agents. These agents showed promising activity against several RNA viruses, including influenza and coronaviruses, making them potential candidates for combating viral infections.

In addition to its role in antiviral drug development, (S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate has also been explored for its potential in cancer therapy. A 2022 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The tosylate group was found to enhance the cellular uptake and stability of these derivatives, contributing to their enhanced efficacy.

The synthetic route for (S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate involves several well-established chemical transformations. One common approach involves the reaction of (S)-phenylalanine with methylamine to form the corresponding amide, followed by oxidation to introduce the carbonyl group. The final step involves the introduction of the tosylate group through a substitution reaction. This synthetic pathway is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physicochemical properties of (S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate are well-characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.

Safety and handling guidelines for (S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate are essential for ensuring laboratory safety. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used when handling this compound. It is recommended to store it in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, (S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate (CAS No. 871224-68-9) is a versatile chiral compound with significant potential in pharmaceutical research and development. Its unique structure and properties make it an invaluable intermediate in the synthesis of novel bioactive molecules, particularly those with antiviral and anticancer activities. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of medicinal chemistry.